Cas no 94158-01-7 (4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI))

• Product Name: 4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI)
• CAS No: 94158-01-7
• MF: C₁₀H₁₇N₇O₂
• MW: 267.287680387497
• CID: 806201
• PubChem ID: 44154287
• Update Time: 2025-04-19

4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(iminodiethane-2,1-diyl)bis[2-amino-1,5-dihydro-4H-imidazol-4-one]
• 2-amino-3-[2-[2-(2-amino-5-oxo-4H-imidazol-3-yl)ethylamino]ethyl]-4H-imidazol-5-one
• 94158-01-7
• 1,1'-(Iminodiethane-2,1-diyl)bis(2-amino-1,5-dihydro-4H-imidazol-4-one)
• DTXSID10240819
• EINECS 303-070-3
• 4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI)

• Inchi： 1S/C10H17N7O2/c11-9-14-7(18)5-16(9)3-1-13-2-4-17-6-8(19)15-10(17)12/h13H,1-6H2,(H2,11,14,18)(H2,12,15,19)
• InChI Key： GATGYMBYAYXMFM-UHFFFAOYSA-N
• SMILES： O=C1CN(C(N)=N1)CCNCCN1C(N)=NC(C1)=O

Computed Properties

• Exact Mass: 267.14437281g/mol
• Monoisotopic Mass: 267.14437281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: -3
• Topological Polar Surface Area: 129Ų